Cas no 1797149-67-7 (N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide)

• Product Name: N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide
• CAS No: 1797149-67-7
• MF: C₁₇H₁₂F₃N₃O₂
• MW: 347.2912940979
• CID: 5905268
• PubChem ID: 75519765
• Update Time: 2025-08-04

N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide Chemical and Physical Properties

Names and Identifiers

• 1797149-67-7
• N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide
• Z1644148920
• N-[2-[[cyano-(2,4-difluorophenyl)methyl]amino]-2-oxoethyl]-3-fluorobenzamide
• EN300-26684601
• AKOS033496296

• Inchi： 1S/C17H12F3N3O2/c18-11-3-1-2-10(6-11)17(25)22-9-16(24)23-15(8-21)13-5-4-12(19)7-14(13)20/h1-7,15H,9H2,(H,22,25)(H,23,24)
• InChI Key： JDJCHHQLGIORFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)NC(CNC(C1C=CC=C(C=1)F)=O)=O)F

Computed Properties

• Exact Mass: 347.08816112g/mol
• Monoisotopic Mass: 347.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82Ų

Additional information on N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide

Introduction to N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide (CAS No. 1797149-67-7)

N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1797149-67-7, represents a pinnacle of molecular design, incorporating fluorinated aromatic rings and cyano functional groups that contribute to its distinct chemical behavior. The presence of multiple fluorine atoms in its structure not only enhances its metabolic stability but also influences its electronic properties, making it a promising candidate for various biochemical applications.

The compound's structure is characterized by a central acetylamide moiety connected to a cyano-substituted benzyl group and a formamido group derived from a 3-fluorophenyl ring. This arrangement creates a multifaceted molecular scaffold that exhibits both hydrophobic and hydrophilic characteristics, enabling it to interact effectively with biological targets. The N-[cyano(2,4-difluorophenyl)methyl] portion of the molecule is particularly noteworthy, as the cyano group can act as a bioisostere for carbonyl groups, influencing the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced bioavailability and resistance to metabolic degradation. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacokinetic profiles, leading to more effective therapeutic outcomes. N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide exemplifies this trend, as its fluorinated aromatic rings contribute to its stability and efficacy.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its interactions with various enzymes and receptors, uncovering mechanisms that could lead to new treatments for neurological disorders and inflammatory conditions. The 2-[(3-fluorophenyl)formamido]acetamide moiety has been found to exhibit significant binding affinity with certain protein targets, suggesting its utility in drug design.

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic rings necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater efficiency, paving the way for the development of more sophisticated pharmaceuticals.

The compound's unique properties have also attracted attention in the field of materials science. Its ability to form stable complexes with other molecules makes it a valuable building block for designing novel materials with tailored properties. For example, researchers have investigated its potential use in the development of organic semiconductors and liquid crystals, where its structural features contribute to enhanced performance and functionality.

From a regulatory perspective, N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide must be carefully evaluated to ensure safety and efficacy before it can be approved for clinical use. Preclinical studies are essential to assess its pharmacological effects, toxicity profiles, and potential side effects. These studies provide critical data that regulatory agencies use to determine whether the compound is suitable for further development.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of new drugs that benefit patients worldwide.

In conclusion, N-[cyano(2,4-difluorophenyl)methyl]-2-[(3-fluorophenyl)formamido]acetamide (CAS No. 1797149-67-7) is a remarkable compound with significant potential in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for drug discovery and materials science. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.